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molecular formula C16H13NO2 B1265928 1-Benzylindole-3-carboxylic acid CAS No. 27018-76-4

1-Benzylindole-3-carboxylic acid

Cat. No. B1265928
CAS RN: 27018-76-4
M. Wt: 251.28 g/mol
InChI Key: LVYDDRHDOKXFMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07803815B2

Procedure details

To a stirred solution of 0.50 g (3.10 mmol) 1H-indole-3-carboxylic acid in 5 ml DMF was added 0.27 g (6.75 mmol) of NaH (60% in oil). The mixture was stirred at RT for 30 min. and then 0.39 ml (3.28 mmol) of benzyl bromide was added. The mixture was stirred an additional hour and then poured onto water and extracted with ethyl acetate. The combined organic phases were dried over Na2SO4 and concentrated in vacuo. Crystallization in Et2O afforded 0.61 g (78%) of 1-benzyl-1H-indole-3-carboxylic acid as a white solid. ES-MS m/e (%): 250 (M−H+).
Name
1H-indole-3-carboxylic acid
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
NaH
Quantity
0.27 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
5 mL
Type
solvent
Reaction Step One
Name
benzyl bromide
Quantity
0.39 mL
Type
reactant
Reaction Step Two
Name
1-benzyl-1H-indole-3-carboxylic acid
Yield
78%

Identifiers

REACTION_CXSMILES
[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[C:3]([C:10]([OH:12])=[O:11])=[CH:2]1.[H-].[Na+].[CH2:15](Br)[C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1>CN(C=O)C>[CH2:15]([N:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[C:3]([C:10]([OH:12])=[O:11])=[CH:2]1)[C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1 |f:1.2|

Inputs

Step One
Name
1H-indole-3-carboxylic acid
Quantity
0.5 g
Type
reactant
Smiles
N1C=C(C2=CC=CC=C12)C(=O)O
Name
NaH
Quantity
0.27 g
Type
reactant
Smiles
[H-].[Na+]
Name
DMF
Quantity
5 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
benzyl bromide
Quantity
0.39 mL
Type
reactant
Smiles
C(C1=CC=CC=C1)Br

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at RT for 30 min.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
The mixture was stirred an additional hour
ADDITION
Type
ADDITION
Details
poured onto water
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic phases were dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
Crystallization in Et2O

Outcomes

Product
Details
Reaction Time
 30 min
Name
1-benzyl-1H-indole-3-carboxylic acid
Type
product
Smiles
C(C1=CC=CC=C1)N1C=C(C2=CC=CC=C12)C(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 0.61 g
YIELD: PERCENTYIELD 78%
YIELD: CALCULATEDPERCENTYIELD 78.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.